Cas no 4732-12-1 (2-isopropyl-5-methylphenetole)

• Product Name: 2-isopropyl-5-methylphenetole
• CAS No: 4732-12-1
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 1517738
• PubChem ID: 78466
• Update Time: 2025-04-21

2-isopropyl-5-methylphenetole Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-5-methylphenetole
• Benzene, 2-ethoxy-4-methyl-1-(1-methylethyl)-
• 2-Isopropyl-5-methylphenethole
• 3-06-00-01898 (Beilstein Handbook Reference)
• BRN 2518191
• Phenetole, 2-isopropyl-5-methyl-
• 2-ethoxy-4-methyl-1-(propan-2-yl)benzene
• Benzene, 2-ethoxy-4-methyl-1-(1-methylethyl)-; 2-Isopropyl-5-methylphenethole; 2-Isopropyl-5-methylphenetole; 3-06-00-01898 (Beilstein Handbook Reference); BRN 2518191; Phenetole, 2-isopropyl-5-methyl-; 2-ethoxy-4-methyl-1-(propan-2-yl)benzene
• EINECS 225-237-9
• XBHCIDWYCKQMQS-UHFFFAOYSA-N
• NS00045034
• 4732-12-1
• Thymolathylather
• SCHEMBL8246277
• DTXSID4063583
• 2-ETHOXY-1-ISOPROPYL-4-METHYLBENZENE
• BDBM50503614
• MFCD01707906
• CHEMBL4452910

• Inchi： 1S/C12H18O/c1-5-13-12-8-10(4)6-7-11(12)9(2)3/h6-9H,5H2,1-4H3
• InChI Key： XBHCIDWYCKQMQS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids